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Compound of Interest

Compound Name: Cloxiquine

Cat. No.: B194070 Get Quote

For researchers and scientists engaged in drug development, ensuring the safe handling and

disposal of chemical compounds is paramount. Cloxiquine, an antibacterial and antifungal

agent, requires meticulous disposal procedures to mitigate risks to personnel and the

environment.[1][2][3][4] This guide provides essential, step-by-step instructions for the proper

disposal of cloxiquine, aligning with standard laboratory safety protocols and environmental

regulations.

Pre-Disposal Handling and Storage
Before initiating the disposal process, proper handling and storage of cloxiquine are crucial to

minimize potential hazards.

Storage: Cloxiquine should be stored in a tightly sealed and clearly labeled container. The

storage area must be cool, dry, and well-ventilated, away from incompatible materials. For

long-term storage, temperatures of -20°C for one year or -80°C for two years are

recommended.[1]

Personal Protective Equipment (PPE): When handling cloxiquine for disposal, all personnel

must wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety glasses

with side shields or goggles, and a lab coat.[5] In situations where dust may be generated, a

NIOSH-approved respirator is necessary.[5]
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Cloxiquine and any materials contaminated with it must be treated as hazardous waste.

Disposal should always comply with federal, state, and local environmental regulations.

Step 1: Waste Classification Consult your institution's Environmental Health and Safety (EHS)

department to correctly classify cloxiquine waste. This classification will determine the

appropriate disposal pathway.

Step 2: Waste Segregation and Collection All cloxiquine waste, including the pure compound,

contaminated labware (e.g., vials, pipette tips), and spill cleanup materials, must be collected in

a dedicated, leak-proof container that is chemically compatible with the compound.

Step 3: Labeling The hazardous waste container must be clearly labeled with the words

"Hazardous Waste" and the full chemical name, "Cloxiquine." Include the CAS number (130-

16-5) for precise identification.[6]

Step 4: Storage of Waste Store the sealed waste container in a designated satellite

accumulation area or a central hazardous waste storage facility. This area should be secure,

well-ventilated, and have secondary containment to prevent environmental release in case of a

spill.

Step 5: Final Disposal Arrange for the collection and disposal of the cloxiquine waste through

your institution's EHS department or a licensed hazardous waste disposal company. The

primary method for the disposal of such organic chemical waste is typically high-temperature

incineration at an approved facility.[5]

Spill and Emergency Procedures In the event of a cloxiquine spill:

Restrict access to the affected area.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.[5]

Place the spilled material and any contaminated cleaning supplies into the designated

hazardous waste container.

Clean the spill area thoroughly with soap and water, and collect the cleaning materials as

hazardous waste.
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Chemical and Physical Properties of Cloxiquine
A summary of the key chemical and physical properties of cloxiquine is provided in the table

below.

Property Value

Chemical Name 5-chloroquinolin-8-ol

Synonyms
5-Chloro-8-quinolinol, 5-Chloro-8-

hydroxyquinoline

CAS Number 130-16-5

Molecular Formula C₉H₆ClNO

Molecular Weight 179.60 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO (35 mg/mL)

Data sourced from various chemical suppliers and safety data sheets.[2][6]

Cloxiquine Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of cloxiquine,

from initial handling to final disposal.
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Start: Cloxiquine Waste Generation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Pure compound, contaminated labware)

Place in a Labeled,
Leak-Proof Hazardous Waste Container

Store in a Designated
Satellite Accumulation Area

Contact Environmental Health & Safety (EHS)
for Pickup

Disposal by a Licensed
Hazardous Waste Facility (Incineration)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of cloxiquine.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of cloxiquine, fostering a culture of safety and regulatory
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compliance within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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